Cas no 1218593-84-0 (ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate)

Ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate is a synthetic organic compound featuring a methoxyphenyl and methylamino substituent on an acetate ester backbone. This structure lends versatility in pharmaceutical and fine chemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The methoxy group enhances solubility and electronic properties, while the methylamino moiety provides reactivity for further functionalization. The ethyl ester group improves stability and handling. Its well-defined molecular architecture makes it valuable for research in medicinal chemistry, where precise control over stereochemistry and functional groups is critical. Suitable for controlled reactions, it is commonly employed in the development of CNS-targeting compounds and other specialized organic syntheses.
ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate structure
1218593-84-0 structure
Product Name:ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate
CAS No:1218593-84-0
MF:C12H17NO3
MW:223.268283605576
CID:6256462
PubChem ID:60788400
Update Time:2025-05-19

ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate
    • EN300-10207178
    • 1218593-84-0
    • Inchi: 1S/C12H17NO3/c1-4-16-12(14)11(13-2)9-6-5-7-10(8-9)15-3/h5-8,11,13H,4H2,1-3H3
    • InChI Key: HHFOTEJJDVIBBU-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C1C=CC=C(C=1)OC)NC)=O

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 47.6Ų

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Additional information on ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate

Comprehensive Overview of Ethyl 2-(3-Methoxyphenyl)-2-(Methylamino)Acetate (CAS No. 1218593-84-0)

Ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate (CAS No. 1218593-84-0) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This ester derivative, featuring a 3-methoxyphenyl group and a methylamino substituent, has garnered attention due to its unique structural properties and applications in drug discovery. Researchers and industry professionals frequently search for "ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate uses" and "CAS 1218593-84-0 synthesis," highlighting its relevance in modern chemistry.

The compound's molecular structure combines an ethyl ester moiety with a phenyl ring substituted with a methoxy group, making it a versatile intermediate in organic synthesis. Its methylamino functional group enhances its reactivity, enabling its use in the development of novel bioactive molecules. Recent trends in AI-driven drug design have increased interest in such compounds, as they serve as building blocks for central nervous system (CNS) targeting agents and other therapeutic candidates.

One of the key applications of ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate lies in its role as a precursor for pharmaceutical intermediates. Researchers exploring "CAS 1218593-84-0 suppliers" or "ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate price" often seek high-purity samples for experimental purposes. The compound's stability under various conditions makes it suitable for scalable synthesis, aligning with the growing demand for cost-effective and efficient chemical processes.

From a physicochemical perspective, this compound exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is critical for laboratory handling. Its melting point and boiling point data are essential for researchers optimizing reaction conditions, as evidenced by frequent searches for "ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate solubility." Additionally, its spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in compound identification and quality control.

The market dynamics for CAS 1218593-84-0 reflect its niche but growing demand. With the rise of green chemistry initiatives, suppliers are increasingly focusing on sustainable production methods for such intermediates. Queries like "ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate manufacturer" often lead to discussions about GMP compliance and batch-to-batch consistency, underscoring the importance of quality in this sector.

In summary, ethyl 2-(3-methoxyphenyl)-2-(methylamino)acetate (CAS No. 1218593-84-0) represents a valuable tool for researchers and industries engaged in medicinal chemistry and fine chemical synthesis. Its structural features and applications align with current trends in drug development and material science, making it a compound of enduring interest. For those seeking detailed technical data or procurement options, reputable suppliers and scientific databases remain the primary resources.

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